Cas no 2229609-53-2 (4-(5-Nitrofuran-2-yl)butan-1-amine)

• Product Name: 4-(5-Nitrofuran-2-yl)butan-1-amine
• CAS No: 2229609-53-2
• MF: C₈H₁₂N₂O₃
• MW: 184.192481994629
• CID: 5570123
• PubChem ID: 165657001
• Update Time: 2025-06-15

4-(5-Nitrofuran-2-yl)butan-1-amine Chemical and Physical Properties

Names and Identifiers

• 4-(5-nitrofuran-2-yl)butan-1-amine
• EN300-1834462
• 2229609-53-2
• 4-(5-Nitrofuran-2-yl)butan-1-amine

• Inchi： 1S/C8H12N2O3/c9-6-2-1-3-7-4-5-8(13-7)10(11)12/h4-5H,1-3,6,9H2
• InChI Key： PMKGEUDPOXMPNY-UHFFFAOYSA-N
• SMILES： O1C(=CC=C1CCCCN)[N+](=O)[O-]

Computed Properties

• Exact Mass: 184.08479225g/mol
• Monoisotopic Mass: 184.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 85Ų

Additional information on 4-(5-Nitrofuran-2-yl)butan-1-amine

Research Briefing on 4-(5-Nitrofuran-2-yl)butan-1-amine (CAS: 2229609-53-2) in Chemical Biology and Pharmaceutical Applications

The compound 4-(5-Nitrofuran-2-yl)butan-1-amine (CAS: 2229609-53-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This briefing synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and implications for drug development.

Recent studies have highlighted the role of 4-(5-Nitrofuran-2-yl)butan-1-amine as a versatile intermediate in the synthesis of novel antimicrobial and antiparasitic agents. The nitrofuran moiety, known for its electron-withdrawing properties, enhances the compound's reactivity, making it a valuable scaffold for designing bioactive molecules. Researchers have successfully utilized this compound in the development of prodrugs targeting resistant bacterial strains, particularly in the context of urinary tract infections and gastrointestinal pathogens.

In a 2023 study published in the Journal of Medicinal Chemistry, the compound was evaluated for its efficacy against Trypanosoma cruzi, the causative agent of Chagas disease. The results demonstrated a significant reduction in parasitic load in vitro, with minimal cytotoxicity to mammalian cells. This suggests its potential as a lead compound for neglected tropical disease therapeutics. Mechanistic studies revealed that the nitro group undergoes enzymatic reduction, generating reactive intermediates that disrupt parasitic redox homeostasis.

Another key application of 4-(5-Nitrofuran-2-yl)butan-1-amine lies in its use as a building block for fluorescent probes. Its amine functionality allows for facile conjugation with imaging agents, enabling real-time tracking of cellular uptake and distribution. A recent ACS Chemical Biology publication detailed its incorporation into a turn-on probe for detecting nitroreductase activity in hypoxic tumor microenvironments, offering new avenues for cancer diagnostics.

Despite these advances, challenges remain in optimizing the pharmacokinetic profile of derivatives. The nitrofuran group's propensity for off-target reduction can lead to undesired side effects. Current research efforts, including structure-activity relationship (SAR) studies and computational modeling, aim to address these limitations while preserving the compound's therapeutic potential.

In conclusion, 4-(5-Nitrofuran-2-yl)butan-1-amine represents a promising chemical entity with multifaceted applications in drug discovery and chemical biology. Ongoing research is expected to further elucidate its mechanisms of action and expand its utility in addressing unmet medical needs.